Vortex grinding for mechanochemistry: application for automated supramolecular catalysis and preparation of a metal–organic framework†‡§

Chemical Communications Pub Date: 2012-06-18 DOI: 10.1039/C2CC33227B

Abstract

An automated grinding method based on a vortex mixer has been developed. The method enables simultaneous grinding and UV-irradiation, as well as in situ monitoring of solid-state reactivity. The method has been applied to a cocrystallization, supramolecular catalysis, and the preparation of a metal–organic framework.

Graphical abstract: Vortex grinding for mechanochemistry: application for automated supramolecular catalysis and preparation of a metal–organic framework
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